Cas no 87173-97-5 (Spiradoline mesylate)

• Product Name: Spiradoline mesylate
• CAS No: 87173-97-5
• MF: C₂₃H₃₄Cl₂N₂O₅S
• MW: 521.497463703156
• CID: 992309
• PubChem ID: 55651
• Update Time: 2025-08-05

Spiradoline mesylate Chemical and Physical Properties

Names and Identifiers

• (+/-)-(5ALPHA,7ALPHA,8BETA)-3,4-DICHLORO-N-METHYL-N-(7-[1-PYRROLIDINYL]-1-OXASPIRO[4.5]DEC-8-YL)BENZENEACETAMIDE MESYLATE
• SPIRADOLINE MESYLATE
• Spiradoline mesylate [USAN]
• U 62066E
• Spiradoline mesylate (USAN)
• (+-)-2-(3,4-Dichlorophenyl)-N-methyl-N-((5R*,7S*,8S*)-7-(1-pyrrolidinyl)-1-oxaspiro(4.5)dec-8-yl)acetamide monomethanesulfonate
• MLS002153429
• Benzeneacetamide, 3,4-dichloro-N-methyl-N-(7-(1-pyrrolidinyl)-1-oxaspiro(4.5)dec-8-yl)-, (5alpha,7alpha,8beta)-(+-)-, monomethanesulfonate
• SMR000326825
• C22H30Cl2N2O2.CH4O3S
• MLS000859966
• U4E85084FG
• U-62066E
• rel-3,4-dichloro-N-methyl-N-[(5S,7R,8R)-7-(1-pyrrolidinyl)-1-oxaspiro[4.5]dec-8-yl]-benzeneacetamide,monomethanesulfonate
• DTXSID701007385
• Spiradoline mesilate
• 2-(3,4-dichlorophenyl)-N-methyl-N-[(5R,7S,8S)-7-pyrrolidin-1-yl-1-oxaspiro[4.5]decan-8-yl]acetamide;methanesulfonic acid
• U-62066
• CHEMBL1256692
• SCHEMBL3168780
• 87151-85-7
• U-62066, solid
• (+/-)-2-(3,4-DICHLOROPHENYL)-N-METHYL-N-((5R*,7S*,8S*)-7-(1-PYRROLIDINYL)-1-OXASPIRO(4.5)DEC-8-YL)ACETAMIDE MONOMETHANESULFONATE
• UNII-U4E85084FG
• HMS2233J10
• 87173-97-5
• SPIRADOLINE MESILATE (MART.)
• D05907
• SPIRADOLINE MESILATE [MART.]
• U-62066 (mesylate)
• Q27290674
• AKOS040758414
• Spiradoline mesylate

• Inchi： 1S/C22H30Cl2N2O2.CH4O3S/c1-25(21(27)14-16-5-6-17(23)18(24)13-16)19-7-9-22(8-4-12-28-22)15-20(19)26-10-2-3-11-26;1-5(2,3)4/h5-6,13,19-20H,2-4,7-12,14-15H2,1H3;1H3,(H,2,3,4)/t19-,20-,22-;/m0./s1
• InChI Key： FHEZDPDAYTVKKG-JLBKCEDKSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(N(C)[C@H]1CC[C@@]2(CCCO2)C[C@@H]1N1CCCC1)=O)Cl.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 520.1565488g/mol
• Monoisotopic Mass: 520.1565488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5

Experimental Properties

• Solubility: H2O: 14 mg/mL

Spiradoline mesylate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Spiradoline mesylate

Recent Advances in Spiradoline Mesylate (87173-97-5) Research: A Comprehensive Review

Spiradoline mesylate (CAS: 87173-97-5), a selective kappa-opioid receptor (KOR) agonist, has garnered significant attention in recent years due to its potential therapeutic applications in pain management, neuropsychiatric disorders, and substance abuse. This research briefing synthesizes the latest findings on Spiradoline mesylate, focusing on its pharmacological properties, mechanism of action, and clinical implications. The compound's unique affinity for KORs distinguishes it from other opioid agonists, offering a promising avenue for developing non-addictive analgesics and treatments for conditions like depression and anxiety.

Recent studies have elucidated the molecular interactions of Spiradoline mesylate with KORs, revealing its high selectivity and efficacy. Advanced crystallography and computational modeling techniques have provided detailed insights into the binding dynamics, which are crucial for optimizing its therapeutic profile. Additionally, preclinical trials have demonstrated its efficacy in reducing pain perception without the adverse effects commonly associated with mu-opioid receptor agonists, such as respiratory depression and addiction potential. These findings underscore the compound's potential as a safer alternative in pain management.

Clinical research on Spiradoline mesylate has also explored its neuroprotective and anti-inflammatory effects. A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics highlighted its ability to mitigate neuroinflammation in rodent models of traumatic brain injury, suggesting broader applications beyond analgesia. Furthermore, ongoing Phase II trials are investigating its utility in treating refractory depression, with preliminary data indicating significant improvements in mood and cognitive function. These developments position Spiradoline mesylate as a versatile candidate for addressing multiple unmet medical needs.

Despite its promise, challenges remain in the development of Spiradoline mesylate. Issues such as bioavailability, metabolic stability, and potential side effects like dysphoria require further investigation. Recent advancements in prodrug formulations and targeted delivery systems aim to overcome these hurdles, as evidenced by a 2024 patent application detailing a novel liposomal encapsulation technique. Collaborative efforts between academia and industry are expected to accelerate the translation of these innovations into clinical practice.

In conclusion, Spiradoline mesylate (87173-97-5) represents a groundbreaking advancement in the field of opioid receptor pharmacology. Its unique properties and diverse therapeutic potential make it a focal point of contemporary research. As studies progress, this compound may redefine standards in pain management and neuropsychiatric treatment, offering hope for patients with limited options. Future research should prioritize large-scale clinical trials and long-term safety assessments to fully realize its benefits.